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Compound of Interest

Compound Name: H-Nle-NH2.HCl

CAS No.: 94787-97-0

Cat. No.: B555266

Get Quote

Operational Guide for Laboratory & EHS Personnel

Executive Summary
H-Nle-NH2.HCl (L-Norleucine amide hydrochloride) is a synthetic amino acid derivative used

primarily as a building block in peptide synthesis and peptidomimetic research.[1] While not

classified as an acutely toxic (P-listed) or toxic (U-listed) waste under US EPA RCRA

regulations, it must be managed as Hazardous Chemical Waste due to its potential biological

activity, nitrogen content, and status as a research chemical with incomplete toxicological data.

[1]

Immediate Action Directive:

Do NOT dispose of via sanitary sewer (sink).

Do NOT mix with strong oxidizers or hypochlorites (bleach).

Primary Disposal Path: High-temperature incineration via a licensed hazardous waste

contractor.
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Chemical Profile & Hazard Identification
Understanding the physicochemical properties of H-Nle-NH2.HCl is a prerequisite for safe

disposal. As a hydrochloride salt of an amino acid amide, it is generally stable but poses

specific irritation risks.

Parameter Data

Chemical Name L-Norleucine amide hydrochloride

Synonyms
(S)-2-Aminohexanamide hydrochloride; H-Nle-

NH2.HCl

CAS Number 94787-97-0 (L-isomer); 4748-00-9 (DL-isomer)

Molecular Formula C₆H₁₄N₂O[1][2][3][4] · HCl

Molecular Weight 166.65 g/mol

Physical State White to off-white crystalline powder

Solubility
Soluble in water, methanol; sparingly soluble in

non-polar solvents.[1][3]

Acidity (pH)
Aqueous solutions are acidic (pH ~4–5) due to

HCl moiety.[1]

Hazard Analysis:

GHS Classification: Skin Irritation (Category 2), Eye Irritation (Category 2A), STOT-SE

(Category 3 - Respiratory Irritation).

Reactivity: Incompatible with strong oxidizing agents.[5] Reacts with strong bases to liberate

the free amine (ammonia-like odor).

Environmental Impact: High nitrogen content contributes to eutrophication if released into

waterways.
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Before disposal, characterize the waste state. The physical form (solid vs. liquid) dictates the

regulatory waste stream.

Waste Generation: H-Nle-NH2.HCl

Determine Physical State

Solid / Powder Liquid / Solution

Stream A: Solid Chemical Waste
(Double-bagged / Drum)

Pure substance or
contaminated debris

Check Solvent Composition

Stream B: Aqueous Waste
(pH Adjusted 5-9)

>90% Water

Stream C: Organic Solvent Waste
(Halogenated vs Non-Halogenated)

Contains HPLC solvents
(MeOH, ACN, etc.)

Click to download full resolution via product page

Figure 1: Decision matrix for assigning H-Nle-NH2.HCl to the correct waste stream.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Contaminated Debris)
Applicability: Expired pure powder, spill cleanup residues, contaminated weighing boats/gloves.

[1]
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Containment: Collect the material in a chemically compatible container. For pure powder, the

original manufacturer vial is preferred.

Secondary Containment: Place the primary container inside a clear, heavy-duty polyethylene

bag (minimum 4 mil thickness).

Labeling: Affix a hazardous waste label.

Constituents: "L-Norleucine amide hydrochloride, solid."

Hazard Checkbox: Check "Irritant" and "Toxic" (due to R&D status).

Storage: Store in the laboratory Satellite Accumulation Area (SAA) in a closed container

(e.g., a wide-mouth HDPE drum) until pickup.

Protocol B: Liquid Waste (HPLC Effluent & Mother Liquors)
Applicability: Reaction mixtures or HPLC waste containing H-Nle-NH2.HCl.[1]

Segregation:

Aqueous Mixtures: If dissolved in water/buffer, verify pH. The HCl salt may lower pH. If pH

< 2, it is a D002 (Corrosive) waste. Do not neutralize unless authorized by your facility's

license; instead, label as "Acidic Aqueous Waste."

Organic Mixtures: If dissolved in Acetonitrile or Methanol (common for peptide HPLC),

dispose of in the "Flammable Solvents" carboy.

Compatibility Check: Ensure the waste container does not contain bleach or strong bases,

which could react with the amide or ammonium salt.

Labeling: List all solvents and the estimated concentration of H-Nle-NH2.HCl (e.g.,

"Acetonitrile 50%, Water 49%, Norleucine amide HCl 1%").

Regulatory Compliance & Documentation
Trustworthiness in disposal relies on strict adherence to the "Cradle-to-Grave" principle

managed by the EPA (USA) or local authorities.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b555266/docs?utm_src=pdf-body#h-nle-nh2-hcl-proper-disposal-and-handling-procedures
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://www.benchchem.com/product/b555266/docs?utm_src=pdf-body#h-nle-nh2-hcl-proper-disposal-and-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RCRA Status: H-Nle-NH2.HCl is not P-listed or U-listed.[1] However, under the "Mixture

Rule," if it is mixed with a listed solvent (e.g., Methanol - F003), the entire mixture is

hazardous.[1]

Waste Code Assignment:

Unused Solid: Often classified as "Non-Regulated Chemical Waste" by contractors, but

"State-Regulated Waste" in states like California or Minnesota.

Low pH Solutions: EPA Waste Code D002 (Corrosivity).

Manifesting: All off-site shipments must be tracked via a Uniform Hazardous Waste Manifest.

Workflow Visualization:

Laboratory SAA
(Satellite Accumulation)

Central Waste Storage
(90/180 Day Hold)

Weekly Pickup DOT Transporter
(Manifested)

Quarterly High BTU Incineration
(Destruction)

Cradle-to-Grave

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle for laboratory chemical waste.

Emergency Procedures (Spills)
Minor Spill (< 50g solid or < 100mL liquid):

PPE: Wear nitrile gloves, lab coat, and safety goggles. Wear a dust mask (N95) if powder is

fine/aerosolized.

Solids: Gently sweep up using a brush and dustpan to avoid generating dust. Place in a bag.

Wipe area with a wet paper towel.

Liquids: Absorb with vermiculite or standard spill pads.

Disposal: Treat all cleanup materials (gloves, pads, sweepings) as Solid Chemical Waste

(Protocol A).

Exposure:
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Eye Contact: Rinse immediately with water for 15 minutes.[5] The HCl salt can cause

stinging and redness.

Skin Contact: Wash with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b555266/docs#h-nle-nh2-hcl-proper-disposal-and-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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